Cas no 1459793-02-2 ((3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride)

• Product Name: (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• CAS No: 1459793-02-2
• MF: C₈H₁₀ClNO
• MW: 171.6241
• MDL: MFCD28383841
• CID: 4606159
• PubChem ID: 119030525
• Update Time: 2025-10-22

(3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3s)-2,3-dihydrobenzo[b]furan-3-ylamine hcl
• (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• (3S)-2,3-Dihydrobenzo[b]furan-3-ylamine hydrochloride
• (3S)-2,3-Dihydro-1-benzofuran-3-amine;hydrochloride
• (3S)-2,3-Dihydro-benzofuran-3-ylamine hydrochloride
• MFCD28383841
• (S)-2,3-dihydrobenzofuran-3-amine hydrochloride
• CS-0196801
• (S)-2,3-dihydrobenzofuran-3-aminehydrochloride
• EN300-204766
• N10468
• AKOS032961185
• AS-49773
• 1459793-02-2

• MDL： MFCD28383841
• Inchi： 1S/C8H9NO.ClH/c9-7-5-10-8-4-2-1-3-6(7)8;/h1-4,7H,5,9H2;1H/t7-;/m1./s1
• InChI Key： IVRJMBYBAPVRHB-OGFXRTJISA-N
• SMILES： Cl[H].O1C2=C([H])C([H])=C([H])C([H])=C2[C@@]([H])(C1([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride

Recent Advances in the Study of (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride (CAS: 1459793-02-2)

The compound (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride (CAS: 1459793-02-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its benzofuran scaffold, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of considerable interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yield and enantiomeric excess. This advancement is critical for scaling up production and ensuring the availability of high-purity material for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its potential as a drug candidate.

Pharmacological evaluations have revealed that (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride exhibits notable activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors are implicated in a range of neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated that the compound has a high binding affinity and selectivity for these receptors, suggesting its potential as a novel therapeutic agent. Furthermore, preliminary animal studies have shown favorable pharmacokinetic profiles, with good bioavailability and brain penetration, which are essential for CNS-targeted drugs.

Another significant area of investigation is the potential neuroprotective effects of (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride. Research published in Neuropharmacology (2024) explored its role in mitigating oxidative stress and inflammation in neuronal cells. The study found that the compound could reduce markers of oxidative damage and inhibit pro-inflammatory cytokines, suggesting a possible application in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are particularly exciting given the limited treatment options currently available for these conditions.

Despite these promising results, challenges remain in the development of (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride as a therapeutic agent. Issues such as dose-dependent toxicity and potential off-target effects need to be addressed in further preclinical studies. Additionally, the compound's metabolic stability and potential drug-drug interactions require thorough investigation to ensure its safety and efficacy in human trials. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (3S)-2,3-dihydro-1-benzofuran-3-amine hydrochloride (CAS: 1459793-02-2) represents a promising candidate for the treatment of CNS disorders and neurodegenerative diseases. Recent advancements in its synthesis, pharmacological profiling, and mechanistic understanding have laid a solid foundation for future research. Continued exploration of its therapeutic potential, coupled with rigorous safety assessments, will be crucial in determining its viability as a drug. The compound's unique chemical structure and biological activity make it a valuable subject of study in the ongoing quest for innovative and effective medicines.